Cas no 921501-74-8 (N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide)

• Product Name: N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide
• CAS No: 921501-74-8
• MF: C₁₃H₁₀FN₅O₂
• MW: 287.249205112457
• CID: 6551650
• Update Time: 2025-08-02

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide
• N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]furan-2-carboxamide

• Inchi： 1S/C13H10FN5O2/c14-9-3-1-4-10(7-9)19-12(16-17-18-19)8-15-13(20)11-5-2-6-21-11/h1-7H,8H2,(H,15,20)
• InChI Key： ZCLKFLBKQSJROR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1N(C2=CC=CC(F)=C2)N=NN=1)=O

Additional information on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide: A Comprehensive Overview

The compound N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide, identified by the CAS number 921501-74-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound combines the structural features of a tetrazole ring system with a furan carboxamide group, making it a unique entity in terms of both chemical structure and functional properties.

The tetrazole ring system is a well-known heterocyclic structure that has been extensively studied due to its stability and reactivity. In this compound, the tetrazole ring is substituted at the 5-position with a methyl group attached to a 3-fluorophenyl moiety. This substitution pattern not only enhances the electronic properties of the molecule but also introduces potential sites for further functionalization. The furan carboxamide group at the 2-position adds another layer of complexity to the molecule's structure, contributing to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. The presence of the tetrazole ring in this compound suggests that it may exhibit interesting pharmacological properties. For instance, tetrazoles are known to act as bioisosteres for nitro groups in certain drug molecules, potentially offering improved bioavailability and reduced toxicity. Additionally, the furan moiety is known for its ability to participate in various hydrogen bonding interactions, which can be crucial for molecular recognition and binding affinity in biological systems.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The starting materials include 3-fluorophenyl derivatives and furan-based precursors, which are subjected to nucleophilic substitution or coupling reactions to form the final product. The optimization of reaction conditions is critical to ensure high yield and purity of the compound. Researchers have explored various solvent systems and catalysts to achieve efficient synthesis while minimizing side reactions.

In terms of applications, this compound has shown promise in several areas. Its tetrazole ring makes it a potential candidate for use as an agrochemical or a pharmaceutical agent. For example, tetrazole-containing compounds have been reported to exhibit antimicrobial activity against various pathogens. Furthermore, the furan carboxamide group may contribute to anti-inflammatory or antioxidant properties, making this compound a valuable addition to medicinal chemistry research.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with greater accuracy. Molecular modeling studies have revealed that the compound has favorable solubility characteristics and permeability profiles, which are essential for its potential use as an orally administered drug. Additionally, quantum chemical calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity and stability under different conditions.

The integration of experimental and computational approaches has also facilitated the study of this compound's interaction with biological targets. For instance, docking studies have identified potential binding sites on protein surfaces where this compound could exert its pharmacological effects. These findings have paved the way for further experimental validation using in vitro assays and animal models.

In conclusion, N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide (CAS No. 921501-74-8) represents a compelling example of how structural diversity can lead to novel chemical entities with significant scientific and practical value. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.